BTR-Cl

• Molecular Formula: C102H126Cl2N2O2S14
• Molecular Weight: 1931.9 g/mol
• InChI: InChI=1S/C102H126Cl2N2O2S14/c1-11-21-29-35-43-67-55-81(115-95(67)87-57-69(45-37-31-23-13-3)93(119-87)77-49-47-71(111-77)59-89-99(107)105(101(109)121-89)51-39-33-25-15-5)83-61-73-91(85-63-75(103)79(113-85)53-65(19-9)41-27-17-7)98-74(92(97(73)117-83)86-64-76(104)80(114-86)54-66(20-10)42-28-18-8)62-84(118-98)82-56-68(44-36-30-22-12-2)96(116-82)88-58-70(46-38-32-24-14-4)94(120-88)78-50-48-72(112-78)60-90-100(108)106(102(110)122-90)52-40-34-26-16-6/h47-50,55-66H,11-46,51-54H2,1-10H3/b89-59-,90-60-
• InChIKey: DSPAOLSPFWIMNK-HWBZHKKGSA-N

BTR-Cl: Liquid-Crystalline Donor for Efficient ASM-OSCs

BTR-Cl (CAS 2410661-17-3) is a benzodithiophene-terthiophene-rhodanine (BTR) derivative in which two electronegative chlorine atoms replace the bulky hexyl side chains on the BDT core, yielding a well-defined small-molecule donor with nematic liquid-crystalline behavior . With a molecular weight of 1931.9 g/mol, HOMO/LUMO levels of −5.46/−3.70 eV, and strong edge-on molecular orientation, BTR-Cl was specifically designed to overcome the phase-separation challenges that historically limited all-small-molecule organic solar cells (ASM-OSCs) . It is the first small-molecule donor to push single-junction ASM-OSC efficiency beyond 13%, with certified efficiencies reaching 13.0% (NIM, China) . The compound is commercially available from multiple vendors at ≥98% purity (¹H NMR) and is supplied as a dark purple powder or crystalline solid soluble in chloroform and chlorobenzene .

Material type Liquid-crystalline small-molecule donor for ASM-OSCs

Design rationale Chlorine-for-hexyl substitution on BTR core for improved energy level alignment with Y6

Reported performance Certified single-junction efficiency exceeding 13%; ternary blends reach over 15%

• [1] H. Chen, D. Hu, Q. Yang, et al., 'All-Small-Molecule Organic Solar Cells with an Ordered Liquid Crystalline Donor,' Joule, 2019, 3(12), 3034–3047. DOI: 10.1016/j.joule.2019.09.009. View Source

BTR-Cl vs. BTR: Why Substitution Fails

BTR-Cl is a structurally optimized derivative of BTR, and the seemingly minor Cl-for-hexyl substitution produces quantifiable, device-relevant differences that render simple substitution ineffective. BTR-Cl exhibits measurably deeper HOMO (−5.46 vs. −5.34 eV) and LUMO (−3.70 vs. −3.53 eV) levels, enabling better energetic alignment with the benchmark non-fullerene acceptor Y6 . This translates to a 27.6% relative improvement in power conversion efficiency (PCE) over the parent BTR molecule in otherwise identical device architectures . Furthermore, BTR-Cl's stronger edge-on molecular orientation and more balanced charge carrier mobility (μh/μe = 1.07 vs. 1.43 for BTR:Y6 devices) are direct consequences of the chlorination strategy and cannot be replicated by BTR or other non-chlorinated analogs . The compound's liquid-crystalline property also enables its use as a morphology-regulating third component in ternary systems, achieving PCEs exceeding 18% . These structure-derived performance advantages mean that substituting BTR or another small-molecule donor for BTR-Cl without re-optimizing the entire active-layer formulation will predictably result in lower efficiency, reduced fill factor, and poorer operational stability.

BTR-Cl (Target)

BTR (Potential Substitute)

Energy alignment with Y6

Reported deeper HOMO supports higher Voc

Shallower HOMO may reduce Voc and charge separation

Carrier mobility balance

Near-unity μh/μe ratio reduces recombination

Higher μh/μe ratio may increase bimolecular recombination

Molecular packing

Strong edge-on orientation supports vertical charge transport

Less ordered edge-on packing may lower fill factor

• [1] H. Chen, D. Hu, Q. Yang, et al., 'All-Small-Molecule Organic Solar Cells with an Ordered Liquid Crystalline Donor,' Joule, 2019, 3(12), 3034–3047. DOI: 10.1016/j.joule.2019.09.009. View Source
• [2] H. Tang, Z. Kan, S. Lu, et al., 'Enabling high-performance, centimeter-scale organic solar cells through three-dimensional charge transport,' Joule, 2022, 6(2), 456–472. Reports PCE of 18.31% using BTR-Cl as ternary additive. View Source

BTR-Cl vs. BTR: Quantitative Head-to-Head Evidence

HOMO/LUMO Energy Levels vs. BTR

BTR-Cl exhibits significantly deeper frontier molecular orbital energy levels compared to the parent BTR compound, as determined by cyclic voltammetry (CV) in thin films . The chlorine substitution lowers the HOMO from −5.34 eV (BTR) to −5.46 eV (BTR-Cl), a down-shift of 0.12 eV, and the LUMO from −3.53 eV (BTR) to −3.70 eV (BTR-Cl), a shift of 0.17 eV . This deeper-lying HOMO provides improved energetic compatibility with the low-lying HOMO (−5.65 eV) and LUMO (−4.10 eV) of the high-performance non-fullerene acceptor Y6, reducing the HOMO-HOMO offset between donor and acceptor . The optical bandgap (Egopt) of both compounds remains identical at 1.78 eV, confirming that the energy level tuning is achieved without sacrificing light-harvesting capability .

HOMO/LUMO vs. BTR

Head-to-head

BTR-Cl: HOMO −5.46 eV, LUMO −3.70 eV ΔHOMO −0.12 eV, ΔLUMO −0.17 eV BTR: HOMO −5.34 eV, LUMO −3.53 eV

Deeper levels improve Y6 alignment, enabling higher Voc

CV thin-film; optical bandgap identical at 1.78 eV

Evidence Dimension	Frontier molecular orbital energy levels (HOMO and LUMO)
Target Compound Data	BTR-Cl: HOMO = −5.46 eV, LUMO = −3.70 eV (CV, thin film); Egopt = 1.78 eV
Comparator Or Baseline	BTR: HOMO = −5.34 eV, LUMO = −3.53 eV (CV, thin film); Egopt = 1.78 eV
Quantified Difference	ΔHOMO = −0.12 eV (deeper); ΔLUMO = −0.17 eV (deeper); Δ(Egcv) = −0.05 eV (1.76 vs. 1.81 eV)
Conditions	Cyclic voltammetry on thin films; optical bandgap from λonset of film absorption spectra; Y6 reference: HOMO −5.65 eV, LUMO −4.10 eV

Why This Matters

Deeper HOMO enables better energy level alignment with Y6 acceptor, directly contributing to higher open-circuit voltage (Voc) and improved charge separation efficiency—critical parameters for device procurement specifications.

• [1] H. Chen, D. Hu, Q. Yang, et al., 'All-Small-Molecule Organic Solar Cells with an Ordered Liquid Crystalline Donor,' Joule, 2019, 3(12), 3034–3047. Table 1 and Figure 1B; DOI: 10.1016/j.joule.2019.09.009. View Source

Photovoltaic Performance vs. BTR

In a direct head-to-head device comparison using identical conventional architectures (ITO/PEDOT:PSS/Active Layer/Phen-NaDPO/Ag) and the same non-fullerene acceptor Y6, BTR-Cl-based ASM-OSCs dramatically outperform BTR-based devices across all key metrics . The BTR-Cl:Y6 champion device achieves a PCE of 13.61% (certified 13.0% by NIM, China) compared to 10.67% for BTR:Y6, representing a 27.6% relative improvement . This performance gap is primarily driven by a 16.1% increase in fill factor (FF: 65.5% vs. 56.4%) and an 8.6% increase in short-circuit current density (Jsc: 24.17 vs. 22.25 mA cm⁻²), while Voc shows only a marginal improvement (0.86 vs. 0.85 V) . The average PCE from 15 devices was 13.29 ± 0.32% for BTR-Cl:Y6 vs. 10.61 ± 0.06% for BTR:Y6, demonstrating superior reproducibility . Further optimization at 18 mg/mL total concentration yielded PCE of 14.70% with FF of 74.7% and Jsc of 23.66 mA cm⁻² .

PCE gain vs. BTR

Head-to-head

+27.6% relative PCE

Reported efficiency improvement without reformulation

Champion 13.61% vs 10.67%; FF +16.1%, Jsc +8.6%

Evidence Dimension	Photovoltaic device performance parameters
Target Compound Data	BTR-Cl:Y6 champion: PCE 13.61% (cert. 13.0%), Voc 0.86 V, Jsc 24.17 mA cm⁻², FF 65.5%; average PCE 13.29 ± 0.32% (n=15); optimized 18 mg/mL: PCE 14.70%, FF 74.7%, Jsc 23.66 mA cm⁻²
Comparator Or Baseline	BTR:Y6 champion: PCE 10.67%, Voc 0.85 V, Jsc 22.25 mA cm⁻², FF 56.4%; average PCE 10.61 ± 0.06% (n=15)
Quantified Difference	ΔPCE = +2.94 percentage points (absolute), +27.6% (relative); ΔJsc = +8.6%; ΔFF = +16.1%; EQE-integrated Jsc: 23.22 vs. 21.14 mA cm⁻²
Conditions	Conventional device: ITO/PEDOT:PSS/Active Layer (D:A 1.6:1 w/w)/Phen-NaDPO/Ag; active layer ~110 nm; thermal annealing optimized; Y6 as acceptor

Why This Matters

For procurement decisions, the 27.6% PCE improvement over the parent compound at the same D:A ratio and device architecture means BTR-Cl delivers substantially higher power output without requiring reformulation of the acceptor or transport layers.

• [1] H. Chen, D. Hu, Q. Yang, et al., 'All-Small-Molecule Organic Solar Cells with an Ordered Liquid Crystalline Donor,' Joule, 2019, 3(12), 3034–3047. Table 2; Figures 1F–1H; DOI: 10.1016/j.joule.2019.09.009. View Source

Molecular Packing and Orientation vs. BTR

Grazing-incidence wide-angle X-ray scattering (GIWAXS) analysis reveals that BTR-Cl adopts a markedly more ordered edge-on molecular orientation on PEDOT:PSS substrates compared to BTR . At an azimuthal angle of ~10°, approximately 45% of BTR-Cl molecules exhibit π–π stacking in the edge-on configuration, versus only 30% for BTR . Furthermore, 90% of the π–π stacking BTR-Cl population is concentrated within the 0°–30° azimuthal angle range, whereas the same proportion of BTR molecules is dispersed across a much broader 0°–50° range . BTR-Cl also displays a shorter π–π stacking distance (d-spacing) and a longer coherence length than BTR, as calculated from the GIWAXS diffraction patterns . Unlike BTR films, which show isotropic diffraction in both qxy and qz directions, BTR-Cl films exhibit anisotropic packing dominated by the qxy-direction π–π stacking, consistent with a strong preference for edge-on orientation .

GIWAXS packing vs. BTR

Head-to-head

Edge-on population 45% vs 30%; angular range 30° vs 50°

Stronger edge-on orientation enhances charge extraction

GIWAXS on neat films; shorter π–π stacking distance for BTR-Cl

Evidence Dimension	Molecular orientation distribution and π–π stacking parameters
Target Compound Data	BTR-Cl: ~45% of molecules edge-on at azimuthal angle ~10°; 90% of π–π stacking molecules within 0°–30°; shorter d-spacing and longer coherence length; anisotropic qxy-dominated diffraction
Comparator Or Baseline	BTR: ~30% of molecules edge-on at azimuthal angle ~10°; 90% of π–π stacking molecules within 0°–50°; longer d-spacing and shorter coherence length; isotropic diffraction
Quantified Difference	Edge-on population at ~10°: 45% vs. 30% (+15 percentage points); angular concentration range for 90% population: 30° vs. 50° (−40% narrower)
Conditions	GIWAXS on neat films spin-coated on PEDOT:PSS/ITO substrates; synchrotron radiation source

Why This Matters

Edge-on orientation is the preferred molecular arrangement for vertical charge transport in conventional device architectures; BTR-Cl's superior edge-on packing directly underpins its higher fill factor and current density, making it the donor of choice for devices where charge extraction efficiency is paramount.

• [1] 中国科学院重庆绿色智能技术研究院 (CIGIT, CAS), '基于有序液晶小分子给体的全小分子有机太阳能电池' (Based on Ordered Liquid Crystalline Small-Molecule Donor for All-Small-Molecule Organic Solar Cells), 2020. Sections covering GIWAXS analysis (Figures 3a–f); detailed azimuthal integration analysis. View Source
• [2] H. Chen, D. Hu, Q. Yang, et al., 'All-Small-Molecule Organic Solar Cells with an Ordered Liquid Crystalline Donor,' Joule, 2019, 3(12), 3034–3047. DOI: 10.1016/j.joule.2019.09.009. Supporting GIWAXS data in main text and Figures S6–S8. View Source

Charge Transport Balance vs. BTR

Space-charge limited current (SCLC) measurements on optimized blend devices reveal that BTR-Cl:Y6 achieves a significantly more balanced hole-to-electron mobility ratio compared to BTR:Y6 . The BTR-Cl:Y6 blend exhibits μh = 2.72 × 10⁻⁴ cm² V⁻¹ s⁻¹ and μe = 2.55 × 10⁻⁴ cm² V⁻¹ s⁻¹, yielding a μh/μe ratio of 1.07—very close to the ideal value of 1.0 . In contrast, the BTR:Y6 blend shows μh = 3.01 × 10⁻⁴ cm² V⁻¹ s⁻¹ and μe = 2.10 × 10⁻⁴ cm² V⁻¹ s⁻¹, with a μh/μe ratio of 1.43 . Additionally, BTR-Cl:Y6 devices display a substantially higher shunt resistance (Rsh = 4.39 × 10⁶ Ω cm²) than BTR:Y6 devices (Rsh = 8.48 × 10⁵ Ω cm²) and a lower series resistance (Rs = 1.30 vs. 1.48 Ω cm²), both indicative of reduced leakage current and more efficient charge extraction . Transient photocurrent (TPC) and transient photovoltage (TPV) measurements further confirm faster charge extraction and longer carrier lifetime in BTR-Cl:Y6 devices .

Charge transport vs. BTR

Head-to-head

μh/μe = 1.07 (BTR-Cl:Y6) 5.2× higher Rsh, 12% lower Rs μh/μe = 1.43 (BTR:Y6)

Near-unity mobility balance reduces recombination losses

SCLC; TPC/TPV confirm faster extraction and longer lifetime

Evidence Dimension	Charge carrier mobility balance and device resistance parameters
Target Compound Data	BTR-Cl:Y6: μh = 2.72 × 10⁻⁴ cm² V⁻¹ s⁻¹, μe = 2.55 × 10⁻⁴ cm² V⁻¹ s⁻¹, μh/μe = 1.07; Rs = 1.30 Ω cm²; Rsh = 4.39 × 10⁶ Ω cm²
Comparator Or Baseline	BTR:Y6: μh = 3.01 × 10⁻⁴ cm² V⁻¹ s⁻¹, μe = 2.10 × 10⁻⁴ cm² V⁻¹ s⁻¹, μh/μe = 1.43; Rs = 1.48 Ω cm²; Rsh = 8.48 × 10⁵ Ω cm²
Quantified Difference	μh/μe ratio: 1.07 vs. 1.43 (33.6% closer to ideal 1.0); Rsh: 5.2× higher; Rs: 12.2% lower
Conditions	SCLC hole-only and electron-only devices; dark J-V measurements; TPC/TPV: pump wavelength 510 nm, probe 670 nm

Why This Matters

Balanced carrier mobility minimizes space-charge-limited effects and bimolecular recombination, which are the primary bottlenecks for fill factor in ASM-OSCs. BTR-Cl's near-unity μh/μe ratio makes it the preferred donor when high FF (>70%) is a critical device specification.

• [1] H. Chen, D. Hu, Q. Yang, et al., 'All-Small-Molecule Organic Solar Cells with an Ordered Liquid Crystalline Donor,' Joule, 2019, 3(12), 3034–3047. Table 2 (SCLC mobility and Rs/Rsh data); DOI: 10.1016/j.joule.2019.09.009. View Source
• [2] 中国科学院重庆绿色智能技术研究院 (CIGIT, CAS), '基于有序液晶小分子给体的全小分子有机太阳能电池,' 2020. TPC and TPV analysis: Figures 4–5, showing faster charge extraction and longer carrier lifetime for BTR-Cl devices. View Source

Ternary Blend Performance with PC71BM

The BTR-Cl:Y6 binary platform can be further enhanced through miscibility-induced morphology optimization using fullerene derivatives . Incorporation of approximately 5 wt% PC71BM as a third component into the BTR-Cl:Y6 active layer yields a record PCE of 15.34% (certified 14.7%) with an extraordinary FF of 77.11%, Voc of 0.838 V, and Jsc of 23.75 mA cm⁻² . This represents a 12.7% relative PCE improvement over the optimized BTR-Cl:Y6 binary device (PCE 13.61%, FF 65.5%) and a 17.7% relative improvement in FF alone . Critically, these gains are achieved without sacrificing Voc or Jsc, indicating that the fullerene additive selectively reduces bimolecular recombination without introducing energetic losses . The optimized ternary devices exhibit comparable charge extraction, longer charge carrier lifetime, and slower bimolecular recombination rates compared to the fullerene-free control . This ternary platform has subsequently been extended using NC70BA to achieve PCE of 16.35% (Jsc 27.01 mA cm⁻², Voc 0.850 V, FF 71.2%) .

Ternary blend with PC71BM

Cross-study comparable

PCE 15.34% (cert. 14.7%), FF 77.11%

Fullerene additive yields ultra-high FF without Voc loss

5 wt% PC71BM; NC70BA ternary reaches 16.35%

Evidence Dimension	Maximum power conversion efficiency and fill factor via additive engineering
Target Compound Data	BTR-Cl:Y6:PC71BM (5 wt%): PCE 15.34% (cert. 14.7%), FF 77.11%, Voc 0.838 V, Jsc 23.75 mA cm⁻²; NC70BA ternary: PCE 16.35%, Jsc 27.01 mA cm⁻², FF 71.2%
Comparator Or Baseline	BTR-Cl:Y6 binary champion: PCE 13.61%, FF 65.5%, Voc 0.86 V, Jsc 24.17 mA cm⁻² (Joule 2019)
Quantified Difference	ΔPCE (PC71BM ternary vs. binary): +1.73 percentage points absolute, +12.7% relative; ΔFF: +11.6 percentage points absolute, +17.7% relative
Conditions	Conventional device: ITO/PEDOT:PSS/Active Layer (BTR-Cl:Y6:PC71BM = 1.8:1:0.1)/Phen-NaDPO/Ag; total concentration 18 mg/mL; 110 nm active layer

Why This Matters

The demonstrated headroom for performance enhancement via additive engineering makes BTR-Cl a versatile platform material; users can achieve either high-efficiency binary devices or ultra-high-FF ternary devices depending on application requirements, using the same donor material.

• [1] D. Hu, Q. Yang, H. Chen, F. Wobben, V. M. Le Corre, R. Singh, T. Liu, R. Ma, H. Tang, L. J. A. Koster, T. Duan, H. Yan, Z. Kan, Z. Xiao, and S. Lu, '15.34% efficiency all-small-molecule organic solar cells with an improved fill factor enabled by a fullerene additive,' Energy Environ. Sci., 2020, 13, 2134–2141. DOI: 10.1039/D0EE00714E. View Source
• [2] Bis-adducted fullerene derivatives as third-component materials enabling efficient ternary all-small-molecule organic solar cells with over 16% efficiency, ScienceDirect, 2025. Reports BTR-Cl:Y6:NC70BA ternary with PCE 16.35%, Jsc 27.01 mA cm⁻², FF 71.2%. View Source

BTR-Cl Research and Industrial Application Scenarios

Binary All-Small-Molecule Organic Solar Cells

For researchers and manufacturers seeking to eliminate the batch-to-batch variability inherent to polymer donors while maintaining competitive PCE, BTR-Cl:Y6 binary devices deliver a certified 13.0% efficiency with well-defined small-molecule constituents . The all-small-molecule active layer ensures exact chemical structure reproducibility, a critical advantage for commercial production where lot-to-lot consistency directly impacts manufacturing yield. The 13.61% champion PCE (27.6% higher than BTR:Y6 under identical conditions) establishes BTR-Cl as the benchmark donor for binary ASM-OSCs . Researchers can use BTR-Cl as a reference donor when evaluating new non-fullerene acceptors, given its well-characterized energy levels (HOMO −5.46 eV, LUMO −3.70 eV) and established processing protocols .

Ternary Devices via Fullerene Additive

When the application demands fill factors exceeding 75%—critical for minimizing resistive power losses in low-light or indoor photovoltaic applications—BTR-Cl serves as the ideal donor platform. The BTR-Cl:Y6:PC71BM (5 wt%) ternary system achieves an FF of 77.11% alongside a record PCE of 15.34% (certified 14.7%) . This near-ideal FF is enabled by BTR-Cl's intrinsic edge-on orientation and the fullerene additive's ability to reduce bimolecular recombination without sacrificing Voc or Jsc . The strategy has been further validated with alternative third components such as NC70BA, pushing PCE to 16.35% . Procurement of BTR-Cl thus future-proofs the material platform for additive-based optimization strategies.

Thick-Film Devices for R2R Slot-Die Coating

BTR-Cl's liquid-crystalline property and strong self-assembly tendency make it uniquely suited for thick-film (>300 nm) and large-area device fabrication using roll-to-roll (R2R) compatible slot-die coating . In ternary systems (e.g., D18-Cl:N3 with BTR-Cl as third component), BTR-Cl provides early liquid-liquid phase separation and early aggregation of the acceptor, maintaining high crystallinity and vertical phase separation even in 300 nm thick active layers—yielding PCEs of 17.2% (110 nm) and 15.5% (300 nm) . For procurement specialists evaluating materials for scaled manufacturing, BTR-Cl's demonstrated tolerance to thick active layers directly addresses one of the key barriers to industrial OPV production .

Structure–Property Studies on Liquid-Crystalline Donors

Academic and industrial R&D groups investigating the role of molecular crystallinity, liquid-crystalline behavior, and halogenation on OPV performance will find BTR-Cl to be an essential comparator material. Its well-documented property suite—including 45% edge-on orientation, near-unity μh/μe ratio (1.07), and comprehensive GIWAXS characterization—provides a robust baseline for evaluating new donor designs . The direct comparison with BTR (identical core but Cl-for-hexyl substitution) offers a clean structure–property case study: chlorine substitution alone accounts for a 27.6% PCE improvement, a 15-percentage-point increase in edge-on population, and a 33.6% improvement in carrier mobility balance . BTR-Cl's nematic liquid-crystalline phase and well-defined phase-transition temperatures further support fundamental studies on the role of mesophase ordering in organic electronic devices .

Application

Selection Property

Validation Focus

Binary ASM-OSCs

Energetic alignment with Y6 acceptor

PCE and fill factor optimization

Ternary devices with PCBM

Morphology regulation via fullerene additive

Fill factor enhancement

Thick-film R2R coating

Liquid-crystalline self-assembly

Efficiency retention in thick active layers

Structure–property studies

Chlorination-induced packing control

Edge-on orientation and charge balance

• [1] H. Chen, D. Hu, Q. Yang, et al., 'All-Small-Molecule Organic Solar Cells with an Ordered Liquid Crystalline Donor,' Joule, 2019, 3(12), 3034–3047. DOI: 10.1016/j.joule.2019.09.009. View Source
• [2] D. Hu, Q. Yang, H. Chen, et al., '15.34% efficiency all-small-molecule organic solar cells with an improved fill factor enabled by a fullerene additive,' Energy Environ. Sci., 2020, 13, 2134–2141. DOI: 10.1039/D0EE00714E. View Source
• [3] Bis-adducted fullerene derivatives as third-component materials enabling efficient ternary all-small-molecule organic solar cells with over 16% efficiency, 2025. PCE 16.35% using NC70BA. View Source
• [4] Kinetics Manipulation Enables High-Performance Thick Ternary Organic Solar Cells via R2R-Compatible Slot-Die Coating, Advanced Materials, 2022. Reports PCE 17.2% (110 nm) and 15.5% (300 nm) using BTR-Cl as ternary component. View Source